Cas no 1806314-27-1 (4-Fluoro-3-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 4-Fluoro-3-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1806314-27-1
• MF: C₈H₄F₄N₂
• MW: 204.124375343323
• CID: 4906949
• Update Time: 2025-07-19

4-Fluoro-3-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C8H4F4N2/c9-5-2-4-14-6(1-3-13)7(5)8(10,11)12/h2,4H,1H2
• InChI Key： NWLXVQPLNYHTDJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CN=C1CC#N)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 1.5
• Topological Polar Surface Area: 36.7

Additional information on 4-Fluoro-3-(trifluoromethyl)pyridine-2-acetonitrile

Comprehensive Overview of 4-Fluoro-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1806314-27-1)

4-Fluoro-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1806314-27-1) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of a fluoro and trifluoromethyl group on the pyridine ring, exhibits remarkable reactivity and versatility, making it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly exploring its applications in drug discovery, material science, and specialty chemicals.

The growing interest in fluorinated compounds like 4-Fluoro-3-(trifluoromethyl)pyridine-2-acetonitrile stems from their ability to enhance the bioavailability and metabolic stability of active pharmaceutical ingredients (APIs). With the rise of precision medicine and targeted therapies, this compound is being investigated for its potential in developing next-generation therapeutics. Its electron-withdrawing properties, imparted by the trifluoromethyl group, make it particularly useful in modulating the electronic characteristics of molecular frameworks.

In the agrochemical sector, 4-Fluoro-3-(trifluoromethyl)pyridine-2-acetonitrile is being studied for its role in designing novel pesticides and herbicides. The fluoro and trifluoromethyl substituents contribute to improved lipophilicity and resistance to degradation, which are critical factors in enhancing the efficacy of crop protection agents. As sustainability becomes a key focus in agriculture, this compound aligns with the demand for environmentally friendly solutions with reduced ecological impact.

From a synthetic chemistry perspective, the compound's nitrile functionality offers a versatile handle for further derivatization. Chemists can exploit this feature to construct complex heterocycles or incorporate it into larger molecular architectures. The combination of fluorine and nitrile groups in 4-Fluoro-3-(trifluoromethyl)pyridine-2-acetonitrile opens up avenues for innovative transformations, such as nucleophilic substitutions and cycloadditions, which are pivotal in modern synthetic methodologies.

Recent advancements in AI-driven drug discovery have further highlighted the importance of fluorinated building blocks like 4-Fluoro-3-(trifluoromethyl)pyridine-2-acetonitrile. Computational models often prioritize fluorine-containing motifs due to their favorable pharmacokinetic profiles. This trend is reflected in the increasing number of patents and publications featuring this compound, underscoring its relevance in cutting-edge research.

Quality control and scalability are critical considerations for manufacturers and suppliers of 4-Fluoro-3-(trifluoromethyl)pyridine-2-acetonitrile. Rigorous analytical techniques, such as HPLC and NMR spectroscopy, are employed to ensure high purity and consistency. As global supply chains evolve, stakeholders are emphasizing reliable sourcing and sustainable production practices to meet the demands of diverse industries.

In summary, 4-Fluoro-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1806314-27-1) represents a pivotal compound in the realm of fluorinated chemistry. Its multifaceted applications, from pharmaceutical intermediates to agrochemical innovations, position it as a cornerstone in the development of advanced materials and bioactive molecules. As research continues to uncover new possibilities, this compound is poised to play an even greater role in shaping the future of science and technology.